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Compound of Interest

Compound Name: Propylhydrazine dihydrochloride

Cat. No.: B1416783 Get Quote

An In-Depth Technical Guide to Propylhydrazine Dihydrochloride: Properties, Synthesis, and

Applications

Introduction
Propylhydrazine dihydrochloride is a specialized chemical reagent that has garnered

significant interest within the scientific community, particularly in the fields of medicinal

chemistry and drug development. As a derivative of hydrazine, it possesses unique chemical

properties that make it a valuable building block in organic synthesis and a functional moiety in

the design of targeted therapeutics. This guide provides a comprehensive overview of its

fundamental properties, synthesis, analytical characterization, and key applications, with a

focus on its emerging role as a zinc-binding group in enzyme inhibitors.

Chemical Identity and Physicochemical Properties
Propylhydrazine dihydrochloride is the double hydrochloride salt of 1-propylhydrazine. The

full protonation of both nitrogen atoms enhances its stability and solubility in aqueous media

compared to the free base, making it more convenient for laboratory use.

It is important to note that while CAS numbers for propylhydrazine and its monohydrochloride

salt are documented, a specific, unique CAS number for the dihydrochloride form is not

consistently cited across major chemical suppliers. Researchers should, therefore, rely on the

molecular formula and weight for unambiguous identification.
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Table 1: Physicochemical Properties of Propylhydrazine Dihydrochloride

Property Value Source(s)

Molecular Formula C₃H₁₀N₂·2HCl [1]

Molecular Weight 147.05 g/mol [1]

Appearance White to off-white solid (inferred)

Solubility
Soluble in polar solvents (e.g.,

water, methanol)
[2]

Melting Point

Data not available; for

reference, Hydrazine

Dihydrochloride melts at 200

°C (decomposes)

Storage Temperature
2-8°C, sealed under a dry, inert

atmosphere

Associated CAS Numbers

70629-59-3 (Propylhydrazine),

56795-66-5 (Hydrochloride),

73544-93-1 (Hydrochloride)

[3][4]

Synthesis and Purification
The synthesis of propylhydrazine dihydrochloride is typically achieved through a direct acid-

base reaction. The process involves the controlled addition of hydrochloric acid to

propylhydrazine or its hydrate. The use of two molar equivalents of HCl ensures the formation

of the dihydrochloride salt.

Expertise-Driven Protocol: Laboratory-Scale Synthesis
This protocol is based on established methods for the synthesis of hydrazine salts, adapted for

the specific preparation of the dihydrochloride form.[2] The causality behind each step is

explained to ensure both safety and success.

Step 1: Reaction Setup

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b1416783?utm_src=pdf-body
https://www.scbt.com/p/propyl-hydrazine-dihydrochloride
https://www.scbt.com/p/propyl-hydrazine-dihydrochloride
https://www.vulcanchem.com/product/vc13533793
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB9251775.htm
https://www.chemicalbook.com/synthesis/1-propylhydrazine-hydrochloride.htm
https://www.benchchem.com/product/b1416783?utm_src=pdf-body
https://www.vulcanchem.com/product/vc13533793
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1416783?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add 1.0 equivalent of propylhydrazine to a round-bottom flask equipped with a magnetic

stirrer and an addition funnel.

Dilute the propylhydrazine with a suitable solvent, such as isopropanol or ethanol.

Place the flask in an ice/water bath to cool the solution to 0-5°C.

Causality: The neutralization of a hydrazine base with a strong acid like HCl is a highly

exothermic reaction. Pre-cooling and slow addition of the acid are critical for managing

heat generation, preventing solvent boiling, and minimizing the formation of degradation

byproducts.

Step 2: Acid Addition

Slowly add 2.1 equivalents of concentrated hydrochloric acid dropwise via the addition funnel

while vigorously stirring the cooled solution.

Maintain the internal temperature below 10°C throughout the addition.

Causality: Using a slight excess of HCl ensures complete conversion to the

dihydrochloride salt. A slow, controlled addition prevents localized overheating and

potential runaway reactions.

Step 3: Crystallization and Isolation

After the addition is complete, allow the mixture to stir in the ice bath for an additional 1-2

hours to ensure complete precipitation of the salt.

Collect the resulting solid precipitate by vacuum filtration using a Büchner funnel.

Wash the filter cake with a small amount of cold diethyl ether or acetone to remove any

unreacted starting material and residual acid.

Causality: Propylhydrazine dihydrochloride has low solubility in nonpolar organic

solvents. Washing with a cold, nonpolar solvent effectively cleans the product without

dissolving a significant amount, thereby maximizing the yield.

Step 4: Purification and Drying
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For higher purity, the crude product can be recrystallized from an ethanol/water mixture.[2]

Dry the purified white solid under vacuum to remove all residual solvents. Store the final

product in a tightly sealed container with a desiccant to prevent moisture absorption.[2]

Synthesis Workflow Diagram
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Step 1: Preparation

Step 2: Reaction

Step 3: Isolation

Step 4: Purification

Propylhydrazine in Isopropanol

Cool to 0-5°C

Slow Dropwise Addition
(T < 10°C)

2.1 eq. conc. HCl

Stir for 1-2h at 0°C

Vacuum Filtration

Wash with Cold Ether

Recrystallization
(Optional, EtOH/H2O)

Dry Under Vacuum

Final Product:
Propylhydrazine Dihydrochloride
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Caption: Workflow for the synthesis of propylhydrazine dihydrochloride.
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Analytical Characterization
Confirming the identity and purity of the synthesized propylhydrazine dihydrochloride is

essential. Standard analytical techniques are employed for this purpose.

Nuclear Magnetic Resonance (¹H NMR): While spectra for the dihydrochloride are not readily

published, data for the monohydrochloride in DMSO-d₆ shows characteristic signals for the

hydrazine protons (NH₂ at δ 10.59 ppm and NH at δ 9.15 ppm).[2] For the dihydrochloride

salt, a researcher should expect these highly acidic, exchangeable protons to appear as a

broad singlet with a higher integration value, likely shifted further downfield. The propyl group

protons (CH₃, CH₂, and N-CH₂) would appear in the upfield region, with splitting patterns

consistent with the structure.

Infrared (IR) Spectroscopy: The IR spectrum is expected to show strong, broad absorptions

in the 2400-3200 cm⁻¹ region, characteristic of N-H stretching in ammonium salts (R-NH₃⁺).

N-H bending vibrations would also be present.[2]

Mass Spectrometry (MS): Electrospray ionization (ESI) mass spectrometry in positive ion

mode would detect the free base at an m/z corresponding to [C₃H₁₀N₂ + H]⁺.

Applications in Drug Discovery and Chemical
Biology
The utility of propylhydrazine dihydrochloride extends beyond its role as a simple synthetic

intermediate. Its unique electronic and structural properties have made it a valuable tool in

modern chemical biology and medicinal chemistry.

A. Zinc-Binding Group (ZBG) for Histone Deacetylase
(HDAC) Inhibitors
The most prominent application of the propylhydrazine moiety is as a novel zinc-binding group

(ZBG) in the design of histone deacetylase (HDAC) inhibitors.[2] HDACs are a class of

metalloenzymes that play a critical role in epigenetic regulation, and their inhibition is a

validated therapeutic strategy for certain cancers.
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Mechanism of Action: Most HDAC inhibitors contain a functional group that chelates the

catalytic Zn²⁺ ion in the enzyme's active site. While hydroxamic acids are common ZBGs,

they can suffer from poor metabolic stability and off-target effects. The hydrazine moiety has

emerged as a promising alternative.[5] It acts as a bidentate ligand, coordinating the zinc ion

through both of its nitrogen atoms. This interaction blocks the active site and prevents the

enzyme from deacetylating its histone substrates.

HDAC Active Site

Propylhydrazine Moiety
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Caption: Propylhydrazine moiety acting as a bidentate zinc-binding group.

B. Chemical Biology Probes
Propylhydrazine hydrochloride has been utilized as a competitor in "reverse-polarity" activity-

based protein profiling ((RP)-ABPP). In this context, it competes with more complex hydrazine-
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containing probes for binding to nucleophilic sites on proteins, helping to validate the targets of

these probes in complex biological systems.

C. Synthetic Building Block
As a hydrazine derivative, it is a precursor for the synthesis of various nitrogen-containing

heterocycles, such as pyrazoles and hydrazones, through condensation reactions with

dicarbonyl compounds or aldehydes/ketones, respectively.[2] These scaffolds are prevalent in

many biologically active molecules.

Safety and Handling
As a member of the hydrazine class of chemicals, propylhydrazine dihydrochloride must be

handled with appropriate caution. The related compound, hydrazine dihydrochloride, is

classified as toxic and a potential carcinogen.

Table 2: GHS Hazard Information (based on related compounds)

Hazard Classification
Precautionary
Statements

Source(s)

Acute Toxicity

Toxic if swallowed, in

contact with skin, or if

inhaled.

P261, P280,

P301+P310,

P302+P352

Flammability
Self-reactive; may

catch fire.

P210, P234,

P370+P378

Health Hazards

May cause an allergic

skin reaction.

Suspected of causing

cancer.

P201, P280,

P308+P313,

P333+P313

Handling Recommendations:

Always use this compound in a well-ventilated chemical fume hood.
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Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and chemical-resistant gloves.

Avoid inhalation of dust and contact with skin and eyes.

Store in a cool, dry, and well-ventilated area away from oxidizing agents and strong bases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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